Cas no 2229167-52-4 (3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid)
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid
- EN300-1962295
- 2229167-52-4
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- Inchi: 1S/C9H8ClF2NO2/c10-5-1-2-13-7(3-5)6(9(11)12)4-8(14)15/h1-3,6,9H,4H2,(H,14,15)
- InChI Key: CAUQVSNWADSFDX-UHFFFAOYSA-N
- SMILES: ClC1C=CN=C(C=1)C(C(F)F)CC(=O)O
Computed Properties
- Exact Mass: 235.0211625g/mol
- Monoisotopic Mass: 235.0211625g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 50.2Ų
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1962295-0.05g |
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid |
2229167-52-4 | 0.05g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1962295-0.1g |
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid |
2229167-52-4 | 0.1g |
$1207.0 | 2023-09-17 | ||
| Enamine | EN300-1962295-0.25g |
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid |
2229167-52-4 | 0.25g |
$1262.0 | 2023-09-17 | ||
| Enamine | EN300-1962295-0.5g |
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid |
2229167-52-4 | 0.5g |
$1316.0 | 2023-09-17 | ||
| Enamine | EN300-1962295-1.0g |
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid |
2229167-52-4 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1962295-2.5g |
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid |
2229167-52-4 | 2.5g |
$2688.0 | 2023-09-17 | ||
| Enamine | EN300-1962295-5.0g |
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid |
2229167-52-4 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1962295-10.0g |
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid |
2229167-52-4 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1962295-1g |
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid |
2229167-52-4 | 1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1962295-5g |
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid |
2229167-52-4 | 5g |
$3977.0 | 2023-09-17 |
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid
Research Brief on 3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid (CAS: 2229167-52-4)
3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid (CAS: 2229167-52-4) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a chloropyridinyl moiety and difluorobutanoic acid group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate or active pharmaceutical ingredient (API) in drug development.
The synthesis of 3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid involves multi-step organic reactions, with recent advancements highlighting improved yield and purity through optimized catalytic processes. Researchers have reported the use of palladium-catalyzed cross-coupling reactions and fluorination techniques to achieve high selectivity and efficiency. These methodological improvements are critical for scaling up production and ensuring reproducibility in industrial settings.
Pharmacological studies have explored the compound's mechanism of action, particularly its interaction with biological targets such as enzymes and receptors. Preliminary data suggest that 3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid exhibits inhibitory effects on specific metabolic pathways, making it a candidate for treating metabolic disorders and inflammatory diseases. Its fluorinated structure is believed to enhance metabolic stability and bioavailability, which are key considerations in drug design.
In addition to its therapeutic potential, this compound has also been investigated for its role in chemical biology as a probe or tool molecule. Its ability to modulate protein-protein interactions and enzyme activity has opened new avenues for studying cellular processes and identifying novel drug targets. Recent publications have highlighted its utility in high-throughput screening assays and structure-activity relationship (SAR) studies.
Despite these promising findings, challenges remain in the development of 3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid as a therapeutic agent. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical applications.
In conclusion, 3-(4-chloropyridin-2-yl)-4,4-difluorobutanoic acid represents a significant area of interest in modern pharmaceutical research. Its unique chemical properties and biological activities offer multiple opportunities for innovation in drug discovery and development. Continued research and investment in this compound are expected to yield valuable insights and potential breakthroughs in the treatment of various diseases.
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